Cas no 917809-03-1 (Pyrimidine, 4-[4-(2-fluorophenyl)-5-thiazolyl]-2-(methylsulfinyl)-)

Pyrimidine, 4-[4-(2-fluorophenyl)-5-thiazolyl]-2-(methylsulfinyl)- structure
917809-03-1 structure
Product name:Pyrimidine, 4-[4-(2-fluorophenyl)-5-thiazolyl]-2-(methylsulfinyl)-
CAS No:917809-03-1
MF:C14H10FN3OS2
MW:319.377103328705
CID:784230
PubChem ID:69579467

Pyrimidine, 4-[4-(2-fluorophenyl)-5-thiazolyl]-2-(methylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 4-[4-(2-fluorophenyl)-5-thiazolyl]-2-(methylsulfinyl)-
    • 4-(2-fluorophenyl)-5-(2-methylsulfinylpyrimidin-4-yl)-1,3-thiazole
    • 4-[4-(2-Fluorophenyl)-1,3-thiazol-5-yl]-2-(methanesulfinyl)pyrimidine
    • SCHEMBL5817592
    • 917809-03-1
    • DTXSID00740939
    • Inchi: InChI=1S/C14H10FN3OS2/c1-21(19)14-16-7-6-11(18-14)13-12(17-8-20-13)9-4-2-3-5-10(9)15/h2-8H,1H3
    • InChI Key: IFMMJDMJLUPXAH-UHFFFAOYSA-N
    • SMILES: CS(=O)C1=NC=CC(=N1)C2=C(N=CS2)C3=CC=CC=C3F

Computed Properties

  • Exact Mass: 319.02493246g/mol
  • Monoisotopic Mass: 319.02493246g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 103Ų

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